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Compound of Interest

Compound Name:
2-Amino-6,6-dimethylheptanoic

acid

CAS No.: 142886-11-1

Cat. No.: B15313824

Get Quote

Mechanistic Context & Environmental Impact
The incorporation of non-natural amino acids into peptide-based drugs is a cornerstone of

modern therapeutics. By expanding the available chemical space, researchers can precisely

tailor a drug's half-life, binding affinity, and structural stability[1]. 2-Amino-6,6-
dimethylheptanoic acid (CAS: 142886-11-1) is a prime example of this engineering.

However, the very features that make this compound therapeutically valuable—specifically the

sterically hindered, highly lipophilic 6,6-dimethyl terminal group—create significant logistical

and environmental challenges. In biological and environmental systems, standard proteases

and soil microbes cannot readily metabolize this bulky, neo-pentyl-like moiety[2].

The Causality of Disposal Restrictions: While some canonical amino acid solutions (typically

<10% by weight) may be permitted for sanitary sewer disposal under specific institutional

wastewater permits[3], non-natural variants like 2-Amino-6,6-dimethylheptanoic acid are

recalcitrant to biodegradation. If discharged down the drain, they persist as environmental

contaminants. Therefore, standard operating procedures mandate that all contents and
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containers associated with this compound be disposed of exclusively through an approved

hazardous waste disposal plant[4].

Quantitative Data & Waste Classification
To ensure proper handling and Environmental Health and Safety (EHS) compliance, all

laboratory personnel must classify waste streams based on the compound's physico-chemical

properties.

Table 1: Physico-Chemical Properties & Disposal Causality

Parameter Specification / Value
Operational Causality &
Handling Impact

CAS Number 142886-11-1

Required for accurate EHS

waste logging and manifest

generation.

Molecular Weight 173.26 g/mol

High lipophilicity requires

organic solvents (e.g., ACN,

MeOH) for dissolution,

dictating solvent waste routing.

Biodegradability
Recalcitrant (Sterically

hindered)

Strictly prohibits drain disposal;

prevents environmental

accumulation.

Solid Waste Non-hazardous organic solid

Must be routed to high-

temperature chemical

incineration.

Aqueous Waste pH 5.5 - 9.5 (Target for storage)

Must be neutralized prior to

storage to prevent degradation

of polyethylene carboys[3].

Self-Validating Disposal Protocols
The following step-by-step methodologies provide a self-validating framework for the safe

segregation and disposal of 2-Amino-6,6-dimethylheptanoic acid waste streams.
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Protocol A: Solid Waste Management
Applies to: Unused powder, contaminated weigh boats, pipette tips, and disposable PPE.

Segregation: Collect all solid items that have come into contact with the compound in a

dedicated, puncture-resistant solid hazardous waste container lined with a compatible poly-

bag[5].

Causality Check: Do not mix this waste with biological hazards or sharps. Mixing waste

streams complicates the incineration process and can trigger regulatory fines.

Labeling: Explicitly label the container as "Non-Natural Amino Acid Solid Waste - Pending

Incineration".

Validation Step: The protocol is self-validating when the waste log matches the inventory

depletion of the bulk chemical, ensuring 100% of the solid waste is accounted for before

EHS pickup.

Protocol B: Liquid & Aqueous Waste Segregation
Applies to: HPLC effluent, synthesis wash streams, and glassware rinsates.

Solvent Compatibility Routing: Determine the primary solvent. Route organic-heavy streams

(e.g., Acetonitrile/Methanol) to the Organic Solvent Waste carboy. Route water-heavy

streams to the Aqueous Waste carboy.

Neutralization: If the waste stream contains Trifluoroacetic acid (TFA) or other modifiers from

HPLC purification, slowly add 1M NaOH to the aqueous collection vessel.

Validation Step: Test the pH of the aqueous waste using a calibrated meter or universal

indicator strip. The system achieves a self-validated safe state only when the pH stabilizes

between 6.0 and 8.0. This confirms the solution will not degrade the secondary containment

vessel during its maximum 90-day storage limit[3].

EHS Transfer: Seal the carboy with a vented cap and submit a hazardous waste pickup

request, ensuring the manifest explicitly lists "2-Amino-6,6-dimethylheptanoic acid" to

inform the downstream incineration facility.
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Protocol C: Spill Decontamination Workflow
Applies to: Accidental benchtop powder spills.

Containment: Restrict access. Do not dry sweep, as fine aliphatic amino acid powders can

aerosolize and pose an inhalation risk.

Solvent Dampening: Cover the spill with paper towels dampened with a mild solvent (e.g.,

70% Isopropanol) to dissolve and capture the lipophilic powder[5].

Collection: Carefully wipe inward from the edges of the spill. Place all contaminated towels

into the solid hazardous waste bag.

Validation Step: Wash the affected surface with standard laboratory detergent, followed by a

final ethanol wipe. Inspect the area under bright white light. The protocol is self-validating

when the final wipe shows zero visual residue and no tactile tackiness, confirming the

complete removal of the compound.

Waste Segregation Workflow
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Workflow for the segregation and disposal of 2-Amino-6,6-dimethylheptanoic acid waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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